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Introduction

NVP-BVU972 is a potent and selective small-molecule inhibitor of the c-Met receptor tyrosine
kinase.[1][2][3] The c-Met signaling pathway plays a crucial role in cell proliferation, survival,
migration, and invasion.[4][5][6] Dysregulation of this pathway is implicated in the development
and progression of various cancers.[4][5] NVP-BVU972 serves as a valuable tool for
investigating the physiological and pathological roles of c-Met signaling. These application
notes provide detailed protocols for utilizing NVP-BVU972 in key in vitro assays to probe c-Met
signaling.

Mechanism of Action

NVP-BVU972 is an ATP-competitive inhibitor of c-Met kinase activity.[7] Structural studies have
shown that NVP-BVU972 binds to the active conformation of the c-Met kinase domain.[8] A key
interaction involves the stacking of the Tyr1230 residue with the core moiety of NVP-BVU972,
which is critical for its inhibitory activity.[8][9] Mutations in Tyr1230 can lead to resistance to
NVP-BVU972.[6][7][9]

Data Presentation
Table 1: In Vitro Kinase Inhibitory Activity of NVP-
BVU972
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Target IC50 (nM) Notes

c-Met (wild-type) 14 [1][2][3]

Highly selective against the
RON >1000 _
closely related RON kinase.[3]

Table 2: Anti-proliferative Activity of NVP-BVU972 in c-
Met Dependent Celllines

Cell Line c-Met Status IC50 (nM)
GTL-16 Gene Amplification 66
MKN-45 Gene Amplification 82

EBC-1 Gene Amplification 32

BaF3 TPR-MET (wild-type) Fusion Protein 77[4]

Table 3: Inhibitory Activity of NVP-BVU972 against c-Met

Mutants in BaF3 Cells
c-Met Mutation IC50 (nM)
M1211L 1.2
M1250T 3.6
F1200I 14.1
V1155L 14.6
L1195V 315
D1228A >129
Y1230H >129[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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